Cas no 1806975-12-1 (2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine
• CAS No: 1806975-12-1
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4883896
• Update Time: 2025-05-20

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-3-5(7(10)11)6(9)4(2-12-3)13(14)15/h2,7H,1H2
• InChI Key： OONXEZDJXSXTHL-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine (CAS No. 1806975-12-1)

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine (CAS No. 1806975-12-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, difluoromethyl group, and a nitro group, all attached to a pyridine ring. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine is particularly noteworthy due to its multifunctional nature. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions. The difluoromethyl group imparts unique electronic properties, enhancing the compound's stability and reactivity. The fluorine atom at the 4-position further modulates the electronic environment of the pyridine ring, while the nitro group at the 5-position introduces additional reactivity and potential for further chemical transformations.

In recent years, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research has shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The bromomethyl group allows for facile modification, enabling the synthesis of a diverse array of derivatives with varying biological activities.

Beyond antiviral applications, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine has also been explored for its potential in cancer therapy. Studies have demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells, particularly those with overexpressed metabolic pathways. The multifunctional nature of the compound allows for targeted delivery and enhanced efficacy, making it a promising candidate for further investigation in oncology.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine typically involves a multi-step process that begins with the preparation of a substituted pyridine derivative. Key steps include the introduction of the bromomethyl group via bromination reactions, the addition of the difluoromethyl group through fluorination methods, and the installation of the nitro group through nitration reactions. Each step requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine are well-documented in scientific literature. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility in water is limited due to the presence of hydrophobic functional groups.

Safety considerations are an important aspect when handling 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-5-nitropyridine (CAS No. 1806975-12-1) is a versatile and promising compound with significant potential in various fields of research and development. Its unique structural features make it an excellent intermediate for synthesizing novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and derivatives, further highlighting its importance in modern chemistry.